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Compound of Interest

Compound Name: PF2562

Cat. No.: B610025 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the molecular targets of PF-

06260414, a compound primarily identified as a potent and selective androgen receptor

modulator (SARM). Contrary to the initial inquiry, extensive investigation of scientific literature

reveals no evidence of PF-06260414 interacting with the voltage-gated sodium channel

Nav1.7. Instead, its pharmacological activity is centered on the androgen receptor (AR). This

document will detail the on-target and off-target interactions of PF-06260414, present

quantitative data on its activity, describe the experimental protocols used for its

characterization, and visualize the relevant signaling pathways.

Primary Molecular Target: The Androgen Receptor
PF-06260414 is a nonsteroidal SARM designed for androgen replacement therapy.[1] Its

principal mechanism of action involves binding to and modulating the activity of the androgen

receptor, a ligand-activated transcription factor crucial for the development and maintenance of

male sexual characteristics.[2][3]

Quantitative Analysis of Androgen Receptor Activation
The potency and efficacy of PF-06260414 at the androgen receptor have been quantified using

cell-based transcriptional reporter assays. In these experiments, PF-06260414 demonstrated
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potent partial agonist activity.

Compoun
d

Target
Assay
Type

Paramete
r

Value
Efficacy
(vs. DHT)

Referenc
e

PF-

06260414

Androgen

Receptor

(AR)

Transcripti

onal

Reporter

Assay

EC50 ~0.3 nM 79% [2]

Table 1: Functional Activity of PF-06260414 at the Androgen Receptor.

Selectivity Profile: Off-Target Assessment
A key aspect of SARM development is ensuring tissue-selective effects with minimal off-target

activity, particularly at other steroid hormone receptors. PF-06260414 has been evaluated for

its binding to other nuclear receptors, demonstrating a high degree of selectivity for the

androgen receptor.

Compound Off-Target Assay Type Result Reference

PF-06260414
Estrogen

Receptor (ER)

Competitive

Binding Assay

No binding

observed
[2]

PF-06260414
Mineralocorticoid

Receptor (MR)

Competitive

Binding Assay

No binding

observed

PF-06260414
Progesterone

Receptor (PR)

Competitive

Binding Assay

Weak binding

observed

Table 2: Selectivity Profile of PF-06260414 against other Steroid Hormone Receptors.

Signaling Pathway of the Androgen Receptor
PF-06260414 exerts its effects by modulating the canonical androgen receptor signaling

pathway. The binding of an agonist, such as PF-06260414, to the androgen receptor initiates a

cascade of events leading to the regulation of target gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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